Cas no 2639439-60-2 (Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate
• CAS No: 2639439-60-2
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5641842
• PubChem ID: 165897953
• Update Time: 2025-06-08

Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639439-60-2
• ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate
• EN300-27782648
• Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate

• Inchi： 1S/C9H11BrN2O2/c1-3-14-9(13)6-4-8(11-2)12-5-7(6)10/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： WIFZZILXZMICNJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C(=O)OCC)NC

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.2Ų

Additional information on Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate

Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate (CAS No. 2639439-60-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate, identified by its CAS number 2639439-60-2, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a bromo group at the 5-position and a methylamino group at the 2-position, terminated with a carboxylate ester at the 4-position, serves as a crucial building block in the development of novel therapeutic agents.

The structural features of Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate make it an attractive candidate for further functionalization. The presence of the bromo substituent allows for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce diverse aryl or heteroaryl groups. Additionally, the methylamino group can be transformed into various pharmacophores through reductive amination, alkylation, or other nucleophilic substitution reactions, enabling the synthesis of a wide array of bioactive molecules.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, including Alzheimer's disease and Parkinson's disease. Pyridine derivatives have emerged as promising scaffolds due to their ability to interact with various biological targets. Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate, with its well-defined pharmacophoric elements, has been explored in several preclinical studies as a precursor for potential drug candidates. For instance, modifications of this intermediate have led to compounds that exhibit inhibitory activity against acetylcholinesterase and other enzymes implicated in neurodegenerative diseases.

The pharmaceutical industry has also shown interest in this compound for its potential applications in antiviral and anticancer therapies. The bromo and methylamino groups provide multiple handles for structural diversification, allowing chemists to design molecules with enhanced binding affinity and selectivity. Notably, recent studies have demonstrated the utility of Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate in generating novel inhibitors of viral proteases and kinases. These inhibitors are critical for disrupting viral replication cycles and have shown promise in both preclinical and clinical trials.

From a synthetic chemistry perspective, Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate exemplifies the importance of well-designed intermediates in streamlining drug discovery processes. The compound's accessibility through multi-step synthetic routes from readily available starting materials underscores its value as a commercial product. Furthermore, advances in catalytic methods have enabled more efficient and sustainable production processes, aligning with the growing emphasis on green chemistry principles within the pharmaceutical sector.

The versatility of Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate is further highlighted by its application in fragment-based drug design (FBDD). In FBDD approaches, small molecules with known bioactivity are used as starting points to develop lead compounds through iterative optimization. The structural motifs present in this intermediate can be leveraged to generate libraries of fragments that bind to biological targets with high affinity. Such libraries are instrumental in identifying new therapeutic agents that may not be discovered through traditional high-throughput screening methods.

As research continues to evolve, Ethyl 5-bromo-2-(methylamino)pyridine-4-carboxylate is expected to remain a cornerstone in medicinal chemistry endeavors. Its unique structural attributes and synthetic utility position it as an indispensable tool for chemists working on next-generation therapeutics. By facilitating access to complex molecular architectures, this compound continues to drive innovation across multiple therapeutic areas.